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Introduction

Phosphoryl fluoride (POFs3), also known as phosphorus oxyfluoride, is a colorless, pungent
gas with the chemical formula POFs.[1] It is a tetrahedral molecule with phosphorus as the
central atom.[2] As a member of the phosphorus oxyhalide family, it exhibits unique chemical
properties, bridging the characteristics of acid halides and fluoride donors.[2] Its high reactivity
and toxicity necessitate careful handling.[2][3] Phosphoryl fluoride serves as a precursor in
the synthesis of fluorophosphoric acids and finds applications in various chemical syntheses.[1]

[2]

Physical Properties of Phosphoryl Fluoride

The key physical properties of phosphoryl fluoride are summarized in the table below for
easy reference.
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Property

Value

Molecular Formula

POFs[1]

Molar Mass 103.9684 g/mol [1]
Appearance Colorless gas|[1]
Boiling Point -39.7 °C (233.5 K)[1]
Triple Point -96.4 °C[2]

Critical Temperature 73 °C[2]

Critical Pressure 4.25 bar[2]

Dipole Moment 1.76 D[1][2]

Solubility

Reacts with water, alcohol, and acid. Soluble in

diethyl ether and hydrocarbons.[1]

Chemical Properties and Reactivity
Molecular Structure and Bonding

Phosphoryl fluoride has a tetrahedral molecular geometry, with the central phosphorus atom

bonded to one oxygen atom and three fluorine atoms.[2] The P-O bond is a double bond with

significant ionic character, which contributes to its high reactivity.[2]

Hydrolysis

Phosphoryl fluoride hydrolyzes rapidly in water.[2] The hydrolysis proceeds in a stepwise

manner, first forming difluorophosphoric acid (HPO2zF2), then monofluorophosphoric acid
(H2POsF), and finally orthophosphoric acid (HzPOa4).[1]
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Figure 1: Stepwise hydrolysis of phosphoryl fluoride.

Reactions with Amines
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Phosphoryl fluoride reacts with amines. For instance, its reaction with dimethylamine
produces dimethylaminophosphoryl difluoride, along with dimethylammonium salts of
difluorophosphate and hexafluorophosphate.[1][4]

> + (CH3)2NH "
VI l Difluorophosphate & Hexafluorophosphate Salts
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Figure 2: Reaction of phosphoryl fluoride with dimethylamine.

Lewis Acidity

Phosphoryl fluoride acts as a weak Lewis acid, with the phosphorus atom being the acidic
center.[2] It can form adducts with strong Lewis bases like amines and ethers, although these
complexes are often unstable and prone to hydrolysis.[2]

Spectroscopic Characterization
The structure and properties of phosphoryl fluoride have been investigated using various

spectroscopic techniques.

o Raman Spectroscopy: Raman spectra of phosphoryl fluoride have been used to study its
vibrational modes. An extra line observed in the spectra of neat and matrix-isolated POF3
suggests intermolecular interactions in the solid state.[5]

o X-ray Diffraction: Single-crystal X-ray diffraction has been employed to determine the crystal
structure of phosphoryl fluoride. It crystallizes in the trigonal space group P3m1, and the
structure reveals zigzag chains formed by intermolecular P-O contacts.[5]

 NMR Spectroscopy: While specific spectral data is not detailed in the provided context, 1°F
and 3P NMR spectroscopy are principal techniques for characterizing fluorine- and
phosphorus-containing compounds, respectively. These methods would be crucial for
analyzing the structure and purity of phosphoryl fluoride and its reaction products.[6][7]

Experimental Protocols
Synthesis of Phosphoryl Fluoride

A common method for the preparation of phosphoryl fluoride is the partial hydrolysis of
phosphorus pentafluoride (PFs).[1]

General Methodology:
e Phosphorus pentafluoride gas is carefully reacted with a controlled amount of water.

e The reaction produces phosphoryl fluoride and hydrogen fluoride as a byproduct.
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e The resulting gases are then separated and purified, typically by fractional distillation, to

T

( React PFs with a stoichiometric amount of H20 )

isolate the phosphoryl fluoride.
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Figure 3: General workflow for the synthesis of phosphoryl fluoride.
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Safe Handling and Storage

Phosphoryl fluoride is a toxic and corrosive gas that can form hydrofluoric acid upon contact
with moisture.[1][3] Therefore, stringent safety precautions are necessary.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, a face shield, and a lab coat.[8][9] In case of potential exposure to
the gas, a self-contained breathing apparatus should be used.[9]

o Ventilation: All work with phosphoryl fluoride should be conducted in a well-ventilated fume
hood.[8]

» Handling: Avoid contact with skin, eyes, and clothing.[10] Prevent inhalation of the gas.[8]

o Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[8][11] Protect
from moisture.[8]

e First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and
consult a physician.[9]

o Skin Contact: Immediately wash off with soap and plenty of water and consult a physician.

[9]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[9]

o Ingestion: Do not induce vomiting. Rinse mouth with water and consult a physician.[9]

Conclusion

Phosphoryl fluoride is a highly reactive and versatile inorganic compound. Its distinct physical
and chemical properties, particularly its susceptibility to hydrolysis and its reactions with
nucleophiles, make it a valuable reagent in specialized synthetic applications. A thorough
understanding of its properties and adherence to strict safety protocols are essential for its use
in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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